Imidazo[1,2-A]pyrimidine-6-carboxylic acid

• IUPAC Name: imidazo[1,2-a]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C7H5N3O2/c11-6(12)5-3-9-7-8-1-2-10(7)4-5/h1-4H,(H,11,12)
• InChI Key: IRCKAWIBTUJQID-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(C=NC2=N1)C(=O)O
• Molecular Formula: C7H5N3O2
• Molecular Weight: 163.13 g/mol
• CAS RN: 944896-64-4

Description

Imidazo[1,2-A]pyrimidine-6-carboxylic acid is a chemical compound with the molecular formula C7H5N3O2. It is a heterocyclic compound consisting of an imidazole and a pyrimidine ring, with a carboxylic acid group attached to the pyrimidine ring. It has a molecular weight of 163.14.

Synthesis Analysis

The synthesis of N-fused heterocyclic compounds including imidazo[1,2-a]pyridine-6-carbohydrazide derivatives is achieved via a five-component cascade reaction utilizing cyanoacetohydrazide, 4-nitroacetophenone, 1,1-bis(methylthio)-2-nitroethylene, and various diamines in a mixture of water and ethanol. The protocol involves a sequence of N, N-acetal formation, Knoevenagel condensation, Michael reaction, imine–enamine tautomerization, and N-cyclization as key steps.

Molecular Structure Analysis

The optimized molecular structure and its molecular orbital [highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO)] were obtained by the b3lyp/6–31G method.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Physical And Chemical Properties Analysis

Imidazo[1,2-A]pyrimidine-6-carboxylic acid is a solid at room temperature. The InChI Code is 1S/C7H5N3O2/c11-6(12)5-3-9-7-8-1-2-10(7)4-5/h1-4H,(H,11,12).

Scientific Research Applications

Antituberculosis Agents

Imidazo[1,2-A]pyrimidine-6-carboxylic acid and its analogues have gained attention as potential antituberculosis (anti-TB) agents. TB remains a global health challenge, and drug-resistant strains necessitate novel therapeutic options. Some key points include:

• .

Corrosion Inhibition

.

Anticancer Research

Recent studies have explored the anticancer potential of imidazo[1,2-A]pyrimidine derivatives:

• .

Covalent Anticancer Agents

Imidazo[1,2-A]pyrimidine serves as a novel scaffold for covalent anticancer agents. .

Mechanism of Action

Target of Action

Imidazo[1,2-A]pyrimidine-6-carboxylic acid is a derivative of the imidazo[1,2-a]pyridine class . This class of compounds has been recognized for its wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Therefore, the primary targets of this compound could be the biological entities involved in the pathogenesis of these diseases.

Mode of Action

It’s known that imidazo[1,2-a]pyridine derivatives can act as covalent inhibitors . They interact with their targets by forming a covalent bond, which can result in the inhibition of the target’s function .

Biochemical Pathways

Given its potential role as an antituberculosis agent , it may affect the pathways involved in the survival and proliferation of the tuberculosis bacteria.

Result of Action

As a potential antituberculosis agent , it may inhibit the growth and proliferation of the tuberculosis bacteria, leading to its eradication from the host organism.

Safety and Hazards

The safety information for Imidazo[1,2-A]pyrimidine-6-carboxylic acid includes the following hazard statements: H302-H315-H319-H335. Precautionary statements include P261-P305+P351+P338. It is recommended to avoid breathing dust and contact with skin and eyes. Protective clothing, gloves, safety glasses, and a dust respirator should be worn when handling this compound.

Synthesis routes and methods

Procedure details

A mixture of 6-bromoimidazo[1,2-a]pyrimidine (1.17 g, 6 mmol), BINAP (18 mg, 0.06 mmol), PdCl2 (6 mg) in MeOH (30 mL) and triethylamine (1.8 mL) was heated to 80° C. under CO (50 psi) for 12 hours in DMF (97.5 mL). DMF-DMA (70.6 mL, 495.8 mmol) was added and the mixture heated to 130° C. for 12 hours. The mixture was filtered and concentrated to give methyl imidazo[1,2-a]pyrimidine-6-carboxylate (365 mg, 35%) as a yellow solid which was used in the next step without further purification. To a solution of methyl imidazo[1,2-a]pyrimidine-6-carboxylate (365 mg, 2.1 mmol) in methanol was added 1M aq. LiOH (9.0 mL) and the resulting mixture was stirred for 10 hours at room temperature. The pH was adjusted to 5-6 using aq. HCl and the whole mixture extracted with EtOAc (3×30 mL). The combined organic layers were dried over Na2SO4 and evaporated in vacuo to give the title compound as white solid in 39% yield, 133 mg